2-iodo-N-{[1-(thiophen-3-yl)cyclopentyl]methyl}benzamide

• IUPAC Name: 2-iodo-N-[(1-thiophen-3-ylcyclopentyl)methyl]benzamide
• InChI: InChI=1S/C17H18INOS/c18-15-6-2-1-5-14(15)16(20)19-12-17(8-3-4-9-17)13-7-10-21-11-13/h1-2,5-7,10-11H,3-4,8-9,12H2,(H,19,20)
• InChI Key: WDJNDULFQDMTSU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CNC(=O)C2=CC=CC=C2I)C3=CSC=C3
• Molecular Formula: C17H18INOS
• Molecular Weight: 411.3 g/mol
• CAS No.: 1903887-22-8

Description

2-iodo-N-{[1-(thiophen-3-yl)cyclopentyl]methyl}benzamide (2-iodo-N-CPTMB) is an organic compound that is widely used in scientific research as a reagent, a catalyst, and a substrate in various chemical reactions. It is also used in biological applications such as in the synthesis of biologically active compounds. 2-iodo-N-CPTMB is a stable, water-soluble compound with a relatively low melting point. It has a unique structure that allows it to be used in a variety of scientific applications.

Scientific Research Applications

2-iodo-N-CPTMB is used in a variety of scientific research applications. It is used as a reagent in organic synthesis, as a catalyst in catalytic hydrogenation reactions, and as a substrate in the synthesis of biologically active compounds. It is also used in the synthesis of pharmaceuticals and other bioactive compounds. Additionally, it is used in the study of enzyme kinetics and in the study of protein-protein interactions.

Mechanism of Action

2-iodo-N-CPTMB acts as a catalyst in catalytic hydrogenation reactions. It is also used as a substrate in the synthesis of biologically active compounds. In these reactions, 2-iodo-N-CPTMB acts as a nucleophile and reacts with electrophiles to form covalent bonds.
Biochemical and Physiological Effects
2-iodo-N-CPTMB has been shown to have a number of biochemical and physiological effects. It has been shown to have antiviral, antifungal, and anti-inflammatory properties. It has also been shown to have an inhibitory effect on the growth of certain cancer cells. Additionally, it has been shown to have an inhibitory effect on the activity of certain enzymes, including cytochrome P450 enzymes.

Advantages and Limitations for Lab Experiments

2-iodo-N-CPTMB has several advantages and limitations for use in lab experiments. One advantage is that it is a relatively stable compound with a low melting point, making it easy to handle and store. Additionally, it is water-soluble, making it easy to use in aqueous solutions. However, it is not as reactive as some other reagents, which can limit its usefulness in some applications.

Future Directions

There are a number of potential future directions for the use of 2-iodo-N-CPTMB in scientific research. One potential direction is to further explore its antiviral, antifungal, and anti-inflammatory properties. Additionally, it could be used to further study the activity of cytochrome P450 enzymes and the role they play in drug metabolism. Another potential direction is to explore its potential use in the synthesis of novel bioactive compounds. Finally, it could be used to further study the mechanism of action of various enzymes and proteins.

Synthesis Methods

2-iodo-N-CPTMB can be synthesized through a variety of methods. One method involves the reaction of 1-iodobutane with thiophen-3-ylcyclopentylmethylbenzamide in the presence of anhydrous aluminum chloride. This reaction results in the formation of 2-iodo-N-CPTMB. Other synthesis methods involve the use of other reagents such as sodium hydride and potassium carbonate.